Cas no 128823-22-3 (Propanedioic acid, (2-iodophenyl)-, diethyl ester)

• Product Name: Propanedioic acid, (2-iodophenyl)-, diethyl ester
• CAS No: 128823-22-3
• MF: C₁₃H₁₅IO₄
• MW: 362.160276651382
• CID: 1223577
• Update Time: 2024-08-03

Propanedioic acid, (2-iodophenyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (2-iodophenyl)-, diethyl ester
• Propanedioic acid, 2-(2-iodophenyl)-, 1,3-diethyl ester

• Inchi： 1S/C13H15IO4/c1-3-17-12(15)11(13(16)18-4-2)9-7-5-6-8-10(9)14/h5-8,11H,3-4H2,1-2H3
• InChI Key： WYUVTBLUURNYHY-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C1=CC=CC=C1I)C(OCC)=O

Computed Properties

• Exact Mass: 362.00105

Experimental Properties

• Density: 1.543±0.06 g/cm3(Predicted)
• Boiling Point: 367.8±32.0 °C(Predicted)
• PSA: 52.6
• pka: 10.88±0.46(Predicted)